Cas no 3167-12-2 (Benzeneethanamine,2,3,5,6-tetramethyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2,3,5,6-tetramethyl-, hydrochloride (1:1)
• CAS No: 3167-12-2
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 323312
• PubChem ID: 54602521
• Update Time: 2025-04-19

Benzeneethanamine,2,3,5,6-tetramethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2,3,5,6-tetramethyl-, hydrochloride (1:1)
• NSC26230; 2,3,5,6-tetramethyl-phenethylamine, hydrochloride; 2,3,5,6-Tetramethyl-phenaethylamin, Hydrochlorid;
• NSC26230
• DTXSID70713377
• 3167-12-2
• NSC-26230
• 2-(2,3,5,6-Tetramethylphenyl)ethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C12H19N.ClH/c1-8-7-9(2)11(4)12(5-6-13)10(8)3;/h7H,5-6,13H2,1-4H3;1H
• InChI Key： KSLLZKVKAKSFSY-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C(C)=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 213.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.928
• Boiling Point: 287.3°Cat760mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.526
• PSA: 26.02
• LogP: 3.92370